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Compound of Interest

Compound Name: Sodium sulfate decahydrate

Cat. No.: B1196930

Introduction

Sodium sulfate decahydrate (Na=S0a4-10H20), commonly known as Glauber's salt, is a
hydrated salt with significant applications in various scientific and industrial fields, including
pharmaceuticals, textiles, and thermal energy storage. A key characteristic of sodium sulfate is
its unusual temperature-dependent solubility in water. The solubility of the decahydrate form
increases with temperature up to approximately 32.38°C, at which point it reaches its maximum
solubility. Above this transition temperature, the anhydrous form of sodium sulfate becomes
more stable, and its solubility decreases as the temperature rises.[1]

Understanding and controlling the preparation of a saturated sodium sulfate decahydrate
solution is crucial for experiments and processes that rely on its specific physicochemical
properties. This document provides a detailed protocol for the preparation of a saturated
sodium sulfate decahydrate solution in a laboratory setting, intended for researchers,
scientists, and drug development professionals.

Quantitative Data Summary

The solubility of sodium sulfate decahydrate in water is highly dependent on temperature.
The following table summarizes the solubility at various temperatures up to its transition point.
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Temperature (°C) Solubility (g Na2S04-10H20 / 100 g H20)
0 12.17

10 23.3 (approx.)
11.67 26.38

13.3 31.33

17.91 48.28

20 69.9 (approx.)
25.05 99.48

28.76 161.53

30.75 215.77

31.84 270.22

32.73 322.12

Data sourced from multiple chemical reference databases.[2]

Experimental Protocols

This protocol outlines the steps to prepare a saturated solution of sodium sulfate
decahydrate at a specific temperature below its transition point (32.38°C).

Materials and Equipment:

Sodium Sulfate Decahydrate (NazSO4-10H20), analytical reagent grade

Distilled or deionized water

Beaker (appropriate size for the desired volume)

Graduated cylinder

Magnetic stirrer and stir bar
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e Hot plate with temperature control (optional, for temperature maintenance)
e Thermometer

e Spatula

e Weighing balance

« Filter paper and funnel or filtration apparatus

o Storage bottle with a secure cap

Safety Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,
and a lab coat.[3][4][5]

o Handle sodium sulfate in a well-ventilated area to avoid inhaling dust particles.[3][6]

 In case of eye contact, rinse thoroughly with water for several minutes.[3][6] If skin contact
occurs, wash the affected area with soap and water.[3][6]

o Consult the Safety Data Sheet (SDS) for sodium sulfate before starting the procedure.[3][5]
[7]

Procedure:

o Determine the Target Temperature: Decide on the specific temperature at which you want the
solution to be saturated. This temperature must be below 32.38°C. For this protocol, we will
use 25°C as an example.

o Calculate the Required Mass of Solute: Refer to the solubility table to determine the amount
of sodium sulfate decahydrate needed. At 25°C, the solubility is approximately 99.48 g per
100 g of water.[2] To ensure saturation, a slight excess of the solute should be used. For 100
mL (approximately 100 g) of water, weigh out approximately 105 g of sodium sulfate
decahydrate.

e Dissolution:
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o Measure 100 mL of distilled or deionized water using a graduated cylinder and pour it into
a beaker.

o Place the beaker on a magnetic stirrer and add a stir bar.
o Begin stirring the water at a moderate speed.
o Gradually add the weighed sodium sulfate decahydrate to the water.

o If necessary, use a hot plate to gently maintain the solution at the target temperature of
25°C. Monitor the temperature with a thermometer.

« Equilibration:

o Allow the solution to stir for a sufficient amount of time to reach equilibrium. A minimum of
1-2 hours is recommended.

o You should observe a small amount of undissolved solid at the bottom of the beaker,
which indicates that the solution is saturated.

o Separation of the Saturated Solution:

o Turn off the magnetic stirrer and allow the undissolved solid to settle at the bottom of the
beaker.

o Carefully decant or filter the clear supernatant (the saturated solution) into a clean, dry
storage bottle. Filtration is recommended for a solution free of solid particles.

e Storage:
o Seal the storage bottle tightly to prevent evaporation, which could lead to crystallization.

o Store the solution at the temperature at which it was prepared to maintain its saturation.

Diagrams
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Experimental Workflow for Saturated Sodium Sulfate Decahydrate Solution Preparation

1. Determine Target
Temperature (< 32.4°C)

:

2. Calculate Required Mass
of Na2S0a4-10H20 (with excess)

:

3. Dissolve in Water
with Stirring

l

4. Equilibrate for 1-2 hours
(observe excess solid)

.

5. Separate Solution
(Decant or Filter)

l

6. Store in a Sealed
Container at Target Temp.

Click to download full resolution via product page

Caption: Workflow for preparing a saturated sodium sulfate decahydrate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of a
Saturated Sodium Sulfate Decahydrate Solution]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1196930#procedure-for-preparing-a-
saturated-sodium-sulfate-decahydrate-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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